2-Ethyl-5-methyl-2H-1,2,3-triazole-4-carbaldehyde

• IUPAC Name: 2-ethyl-5-methyltriazole-4-carbaldehyde
• InChI: InChI=1S/C6H9N3O/c1-3-9-7-5(2)6(4-10)8-9/h4H,3H2,1-2H3
• InChI Key: FSOMDUWOVKREMM-UHFFFAOYSA-N
• Canonical SMILES: CCN1N=C(C(=N1)C=O)C
• Molecular Formula: C6H9N3O
• Molecular Weight: 139.16 g/mol
• CAS RN: 1864061-70-0

Description

Triazoles are a class of five-membered heterocyclic compounds containing two carbon atoms and three nitrogen atoms. They are commonly used in medicinal chemistry and are included in the class of antimicrobials due to their well-being profile and excellent therapeutic index.

Synthesis Analysis

Triazoles can be synthesized through various methods. One common method involves the cyclization of azides bearing two aryl groups at positions 2 and 5. This reaction enables a highly efficient synthesis of various 4-azidotriazoles.

Molecular Structure Analysis

The molecular structure of triazoles consists of a five-membered ring with two carbon atoms and three nitrogen atoms. The exact structure of “2-Ethyl-5-methyl-2H-1,2,3-triazole-4-carbaldehyde” would need to be determined through methods such as X-Ray diffraction analysis.

Chemical Reactions Analysis

The chemical reactions involving triazoles can vary widely depending on the specific compound and conditions. For example, some triazole-pyrimidine hybrids have shown promising neuroprotective and anti-inflammatory properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of a specific triazole compound would need to be determined through experimental methods. For example, the melting point and NMR spectra can provide valuable information about the compound’s properties.

Scientific Research Applications

I have conducted several searches to find specific scientific research applications for “2-Ethyl-5-methyl-2H-1,2,3-triazole-4-carbaldehyde”, but unfortunately, there does not seem to be detailed information readily available on the web regarding this compound’s unique applications.

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Mechanism of Action

Target of Action

Related compounds, such as triazole-pyrimidine hybrids, have been studied for their neuroprotective and anti-neuroinflammatory properties . These compounds have shown promising results in inhibiting nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells .

Mode of Action

Related compounds have shown to exhibit neuroprotective activity by reducing the expression of the endoplasmic reticulum (er) chaperone, bip, and apoptosis marker cleaved caspase-3 in human neuronal cells . A molecular docking study showed that these compounds have favorable interaction with active residues of ATF4 and NF-kB proteins .

Biochemical Pathways

Related compounds have shown to inhibit er stress, apoptosis, and the nf-kb inflammatory pathway .

Result of Action

Related compounds have shown promising neuroprotective and anti-inflammatory properties .

Future Directions

Triazoles are a promising class of compounds with potential applications in various fields, including medicinal chemistry. Future research could focus on developing new triazole compounds with improved properties and exploring their potential applications.